Cas no 16607-47-9 (6-benzyl-6-azabicyclo[3.2.1]octan-3-one)

6-Benzyl-6-azabicyclo[3.2.1]octan-3-one is a bicyclic organic compound featuring a fused azabicyclo[3.2.1]octane scaffold with a benzyl substituent at the nitrogen position and a ketone functionality at the 3-position. This structure imparts rigidity and stereochemical complexity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ketone group offers versatility for further functionalization, while the benzyl moiety enhances lipophilicity, potentially improving bioavailability. Its well-defined bicyclic framework is advantageous for studying structure-activity relationships in medicinal chemistry. The compound’s stability and synthetic accessibility further contribute to its utility in research and development applications.

6-benzyl-6-azabicyclo[3.2.1]octan-3-one structure

16607-47-9 structure

Product Name:6-benzyl-6-azabicyclo[3.2.1]octan-3-one

CAS No:16607-47-9

MF:C₁₄H₁₇NO

MW:215.290883779526

MDL:MFCD28955986

CID:1346587

PubChem ID:57485746

Update Time:2025-09-26

6-benzyl-6-azabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

- 6-benzyl-6-azabicyclo[3.2.1]octan-3-one
- LogP
- 6-(Phenylmethyl)-6-azabicyclo[3.2.1]octan-3-one
- DTXSID20726876
- SY223632
- E77474
- 6-Azabicyclo[3.2.1]octan-3-one, 6-(phenylmethyl)-
- REVWWFCQBQDVEN-UHFFFAOYSA-N
- EN300-383794
- A1-08031
- PS-20161
- A898417
- SCHEMBL2080202
- MFCD28955986
- 16607-47-9
- MDL： MFCD28955986
- Inchi： 1S/C14H17NO/c16-14-7-12-6-13(8-14)15(10-12)9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
- InChI Key： REVWWFCQBQDVEN-UHFFFAOYSA-N
- SMILES： O=C1CC2CC(C1)CN2CC1C=CC=CC=1

Computed Properties

Exact Mass: 215.13111
Monoisotopic Mass: 215.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 336.682°C at 760 mmHg
Flash Point: 147.417°C
Refractive Index: 1.584
Solubility: Very slightly soluble (0.6 g/l) (25 º C),
PSA: 20.31

6-benzyl-6-azabicyclo[3.2.1]octan-3-one Pricemore >>

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